3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid

• IUPAC Name: 3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid
• InChI: InChI=1S/C16H15N3O3/c1-2-22-13-4-3-9(16(20)21)7-12(13)11-8-14(17)19-15-10(11)5-6-18-15/h3-8H,2H2,1H3,(H,20,21)(H3,17,18,19)
• InChI Key: OIYAFNSRYLQZEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)O)C2=CC(=NC3=C2C=CN3)N
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid, commonly known as APB, is a synthetic compound that has been studied for its potential use in scientific research. APB is a potent and selective agonist of the metabotropic glutamate receptor 5 (mGluR5), which is a G protein-coupled receptor that plays a key role in regulating synaptic transmission and plasticity in the central nervous system.

Mechanism of Action

APB acts as an allosteric modulator of 3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid, binding to a site on the receptor that is distinct from the glutamate binding site. This results in a conformational change in the receptor that enhances its activity, leading to increased intracellular signaling and modulation of synaptic transmission.
Biochemical and Physiological Effects:
APB has been shown to enhance long-term potentiation (LTP) in the hippocampus, a process that is thought to underlie learning and memory. It has also been shown to increase the release of dopamine in the nucleus accumbens, a brain region that is involved in reward and motivation. Additionally, APB has been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of APB is its high selectivity for 3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid, which allows for specific targeting of this receptor in experiments. However, its potency can also be a limitation, as high concentrations of APB may lead to non-specific effects. Additionally, the use of APB in vivo can be challenging due to its poor solubility and bioavailability.

Future Directions

There are several potential future directions for research on APB. One area of interest is the role of 3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. APB may also be useful in studying the mechanisms underlying drug addiction and withdrawal. Finally, further research is needed to optimize the pharmacokinetics and bioavailability of APB for use in vivo.

Synthesis Methods

APB can be synthesized using a multi-step process involving the reaction of 4-ethoxybenzoyl chloride with 6-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid, followed by the addition of triethylamine and acetic anhydride. The resulting product is then purified using column chromatography to obtain pure APB.

Scientific Research Applications

APB has been used in a variety of scientific research applications, particularly in the field of neuroscience. Its ability to selectively activate 3-(6-amino-1H-pyrrolo[2,3-b]pyridin-4-yl)-4-ethoxybenzoic acid has made it a valuable tool for studying the role of this receptor in synaptic plasticity, learning, and memory. APB has also been used in studies of drug addiction, anxiety, and depression, as this compound has been implicated in these conditions.